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Pimozide-d5 N-Oxide Pimozide-d5 N-Oxide
Brand Name: Vulcanchem
CAS No.: 1794795-40-6
VCID: VC0138728
InChI: InChI=1S/C28H29F2N3O2/c29-22-11-7-20(8-12-22)25(21-9-13-23(30)14-10-21)4-3-17-33(35)18-15-24(16-19-33)32-27-6-2-1-5-26(27)31-28(32)34/h1-2,5-14,24-25H,3-4,15-19H2,(H,31,34)/i15D2,16D2,24D
SMILES: C1C[N+](CCC1N2C3=CC=CC=C3NC2=O)(CCCC(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F)[O-]
Molecular Formula: C28H29F2N3O2
Molecular Weight: 482.586

Pimozide-d5 N-Oxide

CAS No.: 1794795-40-6

Reference Standards

VCID: VC0138728

Molecular Formula: C28H29F2N3O2

Molecular Weight: 482.586

Pimozide-d5 N-Oxide - 1794795-40-6

CAS No. 1794795-40-6
Product Name Pimozide-d5 N-Oxide
Molecular Formula C28H29F2N3O2
Molecular Weight 482.586
IUPAC Name 3-[1-[4,4-bis(4-fluorophenyl)butyl]-3,3,4,5,5-pentadeuterio-1-oxidopiperidin-1-ium-4-yl]-1H-benzimidazol-2-one
Standard InChI InChI=1S/C28H29F2N3O2/c29-22-11-7-20(8-12-22)25(21-9-13-23(30)14-10-21)4-3-17-33(35)18-15-24(16-19-33)32-27-6-2-1-5-26(27)31-28(32)34/h1-2,5-14,24-25H,3-4,15-19H2,(H,31,34)/i15D2,16D2,24D
Standard InChIKey SAVNBLOUWOJISO-SQXKFXMRSA-N
SMILES C1C[N+](CCC1N2C3=CC=CC=C3NC2=O)(CCCC(C4=CC=C(C=C4)F)C5=CC=C(C=C5)F)[O-]
Synonyms 1-[1-[4,4-Bis(4-fluorophenyl)butyl]-1-oxido-4-piperidinyl]-1,3-dihydro-2H-benzimidazol-2-one-d5;
Last Modified Aug 20 2021
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